Cas no 1806730-30-2 (Methyl 6-(chloromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate)

• Product Name: Methyl 6-(chloromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate
• CAS No: 1806730-30-2
• MF: C₁₀H₉ClF₃NO₄
• MW: 299.630972623825
• CID: 4814496
• Update Time: 2025-10-29

Methyl 6-(chloromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(chloromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate

• Inchi： 1S/C10H9ClF3NO4/c1-18-7(16)3-5-2-6(4-11)15-9(8(5)17)19-10(12,13)14/h2,17H,3-4H2,1H3
• InChI Key： XDHKFAZPOKPOMK-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(=C(N=1)OC(F)(F)F)O)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 316
• XLogP3: 2.2
• Topological Polar Surface Area: 68.6

Additional information on Methyl 6-(chloromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate

Methyl 6-(chloromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1806730-30-2): A Comprehensive Overview

Methyl 6-(chloromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1806730-30-2) is a unique and versatile compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive chloromethyl, hydroxy, and trifluoromethoxy functional groups, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The molecular structure of Methyl 6-(chloromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate is particularly noteworthy. The presence of the chloromethyl group introduces reactivity and potential for further chemical modifications, while the hydroxy group provides polarity and hydrogen bonding capabilities. The trifluoromethoxy substituent, known for its electron-withdrawing properties, imparts significant stability and metabolic resistance to the molecule. These features collectively contribute to the compound's unique pharmacological profile.

In recent years, extensive research has been conducted to explore the biological activities of Methyl 6-(chloromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate. Studies have shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The anti-inflammatory effects are attributed to its ability to inhibit the production of pro-inflammatory cytokines and chemokines, thereby reducing inflammation and tissue damage.

Beyond its anti-inflammatory properties, Methyl 6-(chloromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate has also demonstrated significant antiviral activity. Research has shown that it can effectively inhibit the replication of various viruses, including influenza and herpes simplex virus. The mechanism of action involves interfering with viral entry and replication processes, making it a potential therapeutic agent in the fight against viral infections.

The pharmacokinetic properties of Methyl 6-(chloromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate have been extensively studied to ensure its suitability for clinical applications. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed following oral administration and distributes well throughout the body. Its metabolic stability ensures prolonged therapeutic effects, while its excretion pathways are well-characterized, minimizing the risk of accumulation and toxicity.

In preclinical studies, Methyl 6-(chloromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate has demonstrated excellent safety profiles. Toxicity studies in animal models have shown no significant adverse effects at therapeutic doses. These findings support its potential for further development as a safe and effective therapeutic agent.

The versatility of Methyl 6-(chloromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate extends beyond its direct therapeutic applications. Its unique chemical structure makes it an excellent starting material for the synthesis of more complex molecules with enhanced biological activities. Researchers are actively exploring the use of this compound as a building block in the development of novel drugs targeting various diseases.

In conclusion, Methyl 6-(chloromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1806730-30-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure, coupled with its favorable biological activities and pharmacokinetic properties, positions it as a valuable candidate for further development in the treatment of inflammatory diseases, viral infections, and other conditions. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, solidifying its importance in the field.